4-Aminomethyl-4-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester
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Overview
Description
“4-Aminomethyl-4-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester” is a chemical compound with the molecular formula CC(C)(C)OC(=O)N1CCC(CC1)(CN)C(F)(F)F
. It has a molecular weight of 282.30 .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, substituted at the 4-position with an aminomethyl and a trifluoromethyl group . The piperidine nitrogen is also bonded to a carboxylic acid tert-butyl ester group .Physical and Chemical Properties Analysis
This compound has a calculated density of 1.2±0.1 g/cm³ . The calculated index of refraction is 1.447 . The boiling point is calculated to be 300.1±37.0 ºC at 760 mmHg . The flash point is calculated to be 135.3±26.5 ºC .Properties
IUPAC Name |
tert-butyl 4-(aminomethyl)-4-(trifluoromethyl)piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21F3N2O2/c1-10(2,3)19-9(18)17-6-4-11(8-16,5-7-17)12(13,14)15/h4-8,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQWWZOBVNXWTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CN)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20697370 |
Source
|
Record name | tert-Butyl 4-(aminomethyl)-4-(trifluoromethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20697370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1211578-36-7 |
Source
|
Record name | tert-Butyl 4-(aminomethyl)-4-(trifluoromethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20697370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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